(1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)(morpholino)methanone

• IUPAC Name: (1-methyl-3-phenylthieno[2,3-c]pyrazol-5-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H17N3O2S/c1-19-17-13(15(18-19)12-5-3-2-4-6-12)11-14(23-17)16(21)20-7-9-22-10-8-20/h2-6,11H,7-10H2,1H3
• InChI Key: MTJKTZZPDUNEBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)N3CCOCC3)C(=N1)C4=CC=CC=C4
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

(1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)(morpholino)methanone is a synthetic compound that has gained attention in scientific research due to its potential as a pharmacological agent. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of (1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)(morpholino)methanone involves the inhibition of various signaling pathways that are essential for cancer cell growth and survival. The compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, the compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that the compound can induce cell cycle arrest, inhibit cell migration and invasion, and reduce the expression of various oncogenes. Additionally, the compound has been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its potential as a pharmacological agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using (1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)(morpholino)methanone in lab experiments is its potent anti-cancer activity. The compound has been shown to be effective against various types of cancer cells, which makes it a promising candidate for further research. However, one of the limitations of using the compound in lab experiments is its potential toxicity. Studies have shown that the compound can be toxic to normal cells, which may limit its clinical application.

Future Directions

There are several future directions for the research on (1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)(morpholino)methanone. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets. This will help in the development of more specific and effective anti-cancer drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound, which will help in the optimization of its clinical application. Additionally, research can be conducted to explore the potential of the compound in other fields, such as neurodegenerative diseases and autoimmune disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in scientific research. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. While the compound has shown potent anti-cancer activity, further research is needed to fully understand its potential as a pharmacological agent.

Scientific Research Applications

(1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)(morpholino)methanone has been studied for its potential application in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that the compound has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and prostate cancer.